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Introduction
Tris(trimethylsilylmethyl)phosphine, P(CH₂SiMe₃)₃, is a highly reactive and air-sensitive

organophosphorus compound utilized in a variety of synthetic applications, including as a

ligand in organometallic chemistry and as a reagent in the formation of other

organophosphorus compounds.[1] Its pyrophoric nature, meaning it can spontaneously ignite in

air, and its reactivity with water and oxygen necessitate specialized air-free handling

techniques to ensure safety and experimental success.[2][3][4] These application notes provide

detailed protocols for the safe handling of tris(trimethylsilylmethyl)phosphine using standard

air-free techniques, namely the Schlenk line and the glovebox.

Compound Properties and Hazards
Tris(trimethylsilylmethyl)phosphine is a white solid with a low melting point and a

disagreeable odor.[2] It is classified as a pyrophoric and toxic substance.[2][3] Exposure to air

can lead to spontaneous combustion, and it reacts rapidly with moisture, which may also be

pyrophoric.[3][5] Therefore, strict adherence to air-free handling protocols is mandatory.

Table 1: Physical and Safety Data for Tris(trimethylsilylmethyl)phosphine
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Property Value Reference

Chemical Formula C₁₂H₃₃PSi₃ [2]

Molecular Weight 292.62 g/mol [2]

Appearance White solid [2]

Melting Point 66-70 °C [2][5]

Boiling Point 70 °C @ 1 mmHg [2]

Solubility
Reacts with water. Soluble in

organic solvents.
[2][6]

Hazards
Pyrophoric, toxic, reacts with

water and oxygen.
[2][3][4]

Storage

Store under a dry, inert

atmosphere (nitrogen or

argon) in a sealed container

below 25 °C.

[2]

Choosing the Appropriate Air-Free Technique
The choice between using a glovebox or a Schlenk line depends on the scale of the reaction,

the complexity of the manipulations, and the available equipment. A glovebox provides a

completely inert atmosphere for all manipulations, which is often preferable for complex or

small-scale operations.[7][8] A Schlenk line is a versatile and common piece of equipment that

allows for the manipulation of air-sensitive compounds on a laboratory bench.[9]
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Caption: Decision tree for selecting an air-free handling technique.

Experimental Protocols
Protocol 1: Handling Tris(trimethylsilylmethyl)phosphine
in a Glovebox
A glovebox provides a sealed and recirculating inert gas atmosphere, making it the most

straightforward method for handling highly air-sensitive reagents.[7]

Materials:

Tris(trimethylsilylmethyl)phosphine

Spatula

Weighing paper or boat
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Schlenk flask or other reaction vessel with a septum or stopcock

Solvent (degassed)

Syringe and needle (if preparing a solution)

Standard laboratory glassware (pre-dried in an oven)

Procedure:

Preparation: Ensure all glassware, spatulas, and other equipment are thoroughly dried in an

oven at >120 °C for at least 4 hours and then cooled in a desiccator.

Glovebox Entry: Transfer all necessary equipment, including the sealed container of

tris(trimethylsilylmethyl)phosphine, into the glovebox antechamber.[10]

Purging the Antechamber: Evacuate and backfill the antechamber with inert gas (e.g., argon

or nitrogen) for at least three cycles to remove air and moisture.[7]

Transfer to Glovebox: Once the antechamber is purged, transfer the items into the main

glovebox chamber.

Weighing and Transfer:

Carefully open the container of tris(trimethylsilylmethyl)phosphine inside the glovebox.

Using a clean, dry spatula, weigh the desired amount of the solid onto weighing paper or

into a weighing boat on a tared balance.

Transfer the weighed solid into the reaction vessel.

Sealing the Vessel: Securely seal the reaction vessel with a septum or a greased glass

stopper.

Removal from Glovebox: If the subsequent reaction is to be performed on a Schlenk line, the

sealed vessel can be removed from the glovebox via the antechamber (no purge cycles

needed on exit).[10]
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Solution Preparation (if required):

Add the desired volume of degassed solvent to the reaction vessel containing the solid.

Swirl gently to dissolve. The resulting solution is now ready for use in subsequent

reactions within the glovebox or for transfer via cannula or syringe.

Antechamber

Glovebox

1. Place items in
antechamber

2. Evacuate and backfill
with inert gas (3x)

3. Transfer items to
main chamber

4. Weigh and transfer
reagent to flask

5. Seal flask

Experiment

Ready for reaction
or removal
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Caption: Workflow for handling solids in a glovebox.

Protocol 2: Handling Tris(trimethylsilylmethyl)phosphine
using a Schlenk Line
A Schlenk line consists of a dual manifold for vacuum and inert gas, allowing for the

manipulation of air-sensitive compounds in glassware equipped with sidearms.[9]

Materials:

Tris(trimethylsilylmethyl)phosphine (pre-weighed in a glovebox if possible, or handled via

a solid addition tube)

Schlenk flask

Schlenk line with vacuum pump and inert gas source (argon or nitrogen)

Cannula (double-tipped needle)

Septa

Degassed solvent

Syringes and needles

Procedure:

A. Transfer of a Solution via Cannula

This protocol assumes a solution of tris(trimethylsilylmethyl)phosphine has been prepared

in a sealed Schlenk flask (e.g., using Protocol 1).

System Preparation: Ensure the Schlenk line is operational, with a flow of inert gas through

the bubbler and the cold trap properly cooled (e.g., with liquid nitrogen).[9]

Connecting Flasks: Connect both the flask containing the phosphine solution ("donor flask")

and the reaction flask ("receiving flask") to the Schlenk line via flexible tubing.
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Purging Flasks: Evacuate and backfill the receiving flask with inert gas at least three times to

ensure an inert atmosphere. The donor flask should already be under a positive pressure of

inert gas.

Cannula Transfer:

Insert one end of the cannula through the septum of the donor flask, keeping the tip above

the liquid level.

Insert the other end of the cannula through the septum of the receiving flask.

To initiate the transfer, lower the cannula tip in the donor flask into the solution.

Slightly reduce the inert gas pressure in the receiving flask (by briefly opening it to the

vacuum manifold or by venting with a needle) to create a pressure differential that drives

the liquid transfer.[8]

Completing the Transfer: Once the desired volume has been transferred, raise the cannula

tip above the liquid level in the donor flask and then remove the cannula from both flasks.

Donor Flask
(P(CH₂SiMe₃)₃ solution)

under inert gas

Cannula Transfer
Receiving Flask

(Purged with inert gas)
Create Pressure

Differential

Initiate

Higher P
Lower P
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1972/dt/dt9720001966
https://pubs.rsc.org/en/content/articlelanding/1972/dt/dt9720001966
https://www.gelest.com/wp-content/uploads/product_msds/SIT8722.7-msds.pdf
https://datasheets.scbt.com/sc-229653.pdf
https://schlenklinesurvivalguide.com/psime%E2%82%83%E2%82%83/
https://m.chemicalbook.com/ProductChemicalPropertiesCB8153223_EN.htm
https://cymitquimica.com/cas/15573-38-3/
https://en.wikipedia.org/wiki/Air-free_technique
http://ccc.chem.pitt.edu/wipf/safety/Air_sensitive_techniques.pdf
https://en.wikipedia.org/wiki/Schlenk_line
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.benchchem.com/product/b096055#air-free-handling-techniques-for-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/product/b096055#air-free-handling-techniques-for-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/product/b096055#air-free-handling-techniques-for-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/product/b096055#air-free-handling-techniques-for-tris-trimethylsilylmethyl-phosphine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

